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Abstract
Signal Transducer and Activator of Transcription 3 (STAT3) is a pivotal protein in cellular

signaling, playing a crucial role in cell growth, differentiation, and survival. Its function is

intricately regulated by its dimerization, a process mediated by the Src Homology 2 (SH2)

domain. This guide provides a comprehensive overview of the SH2 domain's role in STAT3

dimerization and function, with a focus on quantitative data, experimental methodologies, and

visual representations of the underlying molecular mechanisms.

Introduction to STAT3 and its SH2 Domain
STAT3 is a member of the STAT family of transcription factors that reside latently in the

cytoplasm. Upon activation by upstream cytokines and growth factors, such as interleukin-6 (IL-

6) and epidermal growth factor (EGF), STAT3 is recruited to the activated receptor complex

and phosphorylated on a critical tyrosine residue (Tyr705) by Janus kinases (JAKs) or other

tyrosine kinases like Src. This phosphorylation event is the linchpin for STAT3 activation,

creating a docking site for the SH2 domain of another STAT3 monomer.
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The SH2 domain is a structurally conserved protein domain of approximately 100 amino acids

that specifically recognizes and binds to phosphorylated tyrosine residues within a particular

peptide sequence. In the case of STAT3, the SH2 domain of one monomer binds to the

phosphotyrosine (pTyr705) motif of another STAT3 monomer, leading to the formation of a

stable homodimer. This dimerization is an absolute prerequisite for the subsequent nuclear

translocation of STAT3, its binding to specific DNA response elements in the promoters of

target genes, and the initiation of gene transcription.

The Mechanism of SH2 Domain-Mediated STAT3
Dimerization
The dimerization of STAT3 is a highly specific and tightly regulated process. The SH2 domain

of a STAT3 molecule has a high affinity for the pTyr705-containing C-terminal segment of its

binding partner. This interaction is a canonical example of reciprocal SH2-pTyr binding.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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